5-Cyclopropylisophthalic acid

• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 5-cyclopropylbenzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C11H10O4/c12-10(13)8-3-7(6-1-2-6)4-9(5-8)11(14)15/h3-6H,1-2H2,(H,12,13)(H,14,15)
• InChI Key: UTYMCLXCSDCOPU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=CC(=C2)C(=O)O)C(=O)O

Description

5-Cyclopropylisophthalic acid is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of dimethyl 5-cyclopropylisophthalate (0.8 g, 3.42 mmol) in MeOH (10 mL) and THF (10 mL) was added potassium hydroxide (0.23 g, 4.1 mmol) with stirring. The reaction mixture was heated at 78° C. for 7 h. It was cooled to rt and concentrated in vacuo. To the residue was added a small amount of acetic acid. The mixture was purified by preparative HPLC. The fractions containing the desired product were combined, concentrated and lyophilized to afford 5-cyclopropylisophthalic acid as a white solid (89 mg, 12%) and 3-cyclopropyl-5-(methoxycarbonyl)benzoic acid as a white solid (0.43 g, 56%). 1H NMR (DMSO-d6): δ 13.21 (s, 2H), 8.25 (t, J=1.2 Hz, 1H), 7.85 (d, J=1.2 Hz, 2H), 2.13 (m, 1H), 1.03 (m, 2H), 0.76 (m, 2H).